Cas no 1029718-99-7 (3-Isothiazolidinone, 5-[4-[(2S)-2-(1H-benzimidazol-2-yl)-2-(2-benzothiazolylamino)ethyl]-2-fluorophenyl]-, 1,1-dioxide)

3-Isothiazolidinone, 5-[4-[(2S)-2-(1H-benzimidazol-2-yl)-2-(2-benzothiazolylamino)ethyl]-2-fluorophenyl]-, 1,1-dioxide structure
1029718-99-7 structure
Product Name:3-Isothiazolidinone, 5-[4-[(2S)-2-(1H-benzimidazol-2-yl)-2-(2-benzothiazolylamino)ethyl]-2-fluorophenyl]-, 1,1-dioxide
CAS No:1029718-99-7
MF:C12H18ClN
MW:211.731022357941
CID:830972
Update Time:2026-04-29

3-Isothiazolidinone, 5-[4-[(2S)-2-(1H-benzimidazol-2-yl)-2-(2-benzothiazolylamino)ethyl]-2-fluorophenyl]-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 3-Isothiazolidinone, 5-[4-[(2S)-2-(1H-benzimidazol-2-yl)-2-(2-benzothiazolylamino)ethyl]-2-fluorophenyl]-, 1,1-dioxide
    • 1-(3-Isopropylphenyl)cyclopropanamine hydrochloride (1:1)
    • Cyclopropanamine, 1-[3-(1-methylethyl)phenyl]-, hydrochloride (1:1)
    • Inchi: InChI=1S/C12H17N.ClH/c1-9(2)10-4-3-5-11(8-10)12(13)6-7-12;/h3-5,8-9H,6-7,13H2,1-2H3;1H
    • InChI Key: SSNNEXVCWXQTEY-UHFFFAOYSA-N
    • SMILES: CC(C)C1=CC(=CC=C1)C2(CC2)N.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
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